Cas no 922662-18-8 (N-(4-acetylphenyl)-2,3-dimethoxybenzamide)

• Product Name: N-(4-acetylphenyl)-2,3-dimethoxybenzamide
• CAS No: 922662-18-8
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 6551676
• Update Time: 2025-10-28

N-(4-acetylphenyl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2,3-dimethoxybenzamide
• Benzamide, N-(4-acetylphenyl)-2,3-dimethoxy-

• Inchi： 1S/C17H17NO4/c1-11(19)12-7-9-13(10-8-12)18-17(20)14-5-4-6-15(21-2)16(14)22-3/h4-10H,1-3H3,(H,18,20)
• InChI Key： OEGZTEHHVDNCSM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)C1=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 410.7±45.0 °C(Predicted)
• pka: 12.63±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-acetylphenyl)-2,3-dimethoxybenzamide

Research Briefing on N-(4-acetylphenyl)-2,3-dimethoxybenzamide (CAS: 922662-18-8) in Chemical Biology and Pharmaceutical Applications

N-(4-acetylphenyl)-2,3-dimethoxybenzamide (CAS: 922662-18-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This small molecule, characterized by its acetylphenyl and dimethoxybenzamide moieties, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent and a chemical probe for understanding complex biological pathways.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific kinases involved in inflammatory and oncogenic signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that 922662-18-8 exhibits nanomolar affinity for certain tyrosine kinases, with notable selectivity over related family members. The research team employed structure-activity relationship (SAR) studies to optimize the compound's potency while maintaining its favorable pharmacokinetic properties.

In the context of neurodegenerative diseases, N-(4-acetylphenyl)-2,3-dimethoxybenzamide has shown potential as a modulator of protein aggregation. Recent preclinical studies have demonstrated its ability to inhibit the formation of amyloid fibrils associated with Alzheimer's disease pathology. The compound's unique chemical structure appears to interfere with the nucleation phase of amyloidogenesis, as evidenced by thioflavin T assays and electron microscopy imaging.

The synthetic accessibility of 922662-18-8 has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an improved synthetic route that achieves higher yields and better purity compared to previous methods. The new protocol utilizes a palladium-catalyzed coupling reaction as the key step, followed by selective acetylation, resulting in an overall yield of 68% with >99% purity by HPLC analysis.

From a drug development perspective, pharmacokinetic studies have revealed that N-(4-acetylphenyl)-2,3-dimethoxybenzamide possesses favorable absorption characteristics with oral bioavailability of approximately 45% in rodent models. The compound demonstrates moderate plasma protein binding (75-80%) and shows good penetration across the blood-brain barrier, making it particularly interesting for CNS-targeted applications.

Recent advances in chemical biology have employed 922662-18-8 as a molecular scaffold for the development of targeted protein degraders. By conjugating the compound to E3 ligase-recruiting moieties, researchers have created proteolysis-targeting chimeras (PROTACs) that successfully degrade disease-relevant proteins in cellular models. This application highlights the versatility of the compound beyond traditional inhibition mechanisms.

Ongoing clinical investigations are exploring the safety profile of N-(4-acetylphenyl)-2,3-dimethoxybenzamide derivatives in Phase I trials for oncology indications. Preliminary results suggest manageable toxicity profiles with evidence of target engagement at tolerated doses. These developments position 922662-18-8 as a promising lead compound for multiple therapeutic areas.

Future research directions for this compound class include further optimization of selectivity profiles, development of formulation strategies to enhance solubility, and exploration of combination therapies. The unique chemical features of N-(4-acetylphenyl)-2,3-dimethoxybenzamide continue to make it a valuable tool compound and potential therapeutic candidate in the chemical biology and pharmaceutical research landscape.